Cas no 1803965-52-7 (2-(Fluoromethyl)-4-iodo-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine)

2-(Fluoromethyl)-4-iodo-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine structure
1803965-52-7 structure
Product Name:2-(Fluoromethyl)-4-iodo-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine
CAS No:1803965-52-7
MF:C8H3F7INO
MW:389.008818864822
CID:4838989
Update Time:2025-09-23

2-(Fluoromethyl)-4-iodo-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-(Fluoromethyl)-4-iodo-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine
    • Inchi: 1S/C8H3F7INO/c9-2-4-6(7(10,11)12)3(16)1-5(17-4)18-8(13,14)15/h1H,2H2
    • InChI Key: NZQQCIKWDJUGBA-UHFFFAOYSA-N
    • SMILES: IC1C=C(N=C(CF)C=1C(F)(F)F)OC(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 282
  • XLogP3: 4.1
  • Topological Polar Surface Area: 22.1

2-(Fluoromethyl)-4-iodo-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029087260-1g
2-(Fluoromethyl)-4-iodo-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine
1803965-52-7 97%
1g
$1,519.80 2022-04-02

Additional information on 2-(Fluoromethyl)-4-iodo-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine

Introduction to 2-(Fluoromethyl)-4-iodo-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS No. 1803965-52-7)

2-(Fluoromethyl)-4-iodo-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1803965-52-7, possesses a unique structural framework characterized by the presence of multiple fluorinated and iodinated substituents, which contribute to its distinct chemical properties and potential biological activities. The pyridine core, a well-known pharmacophore in drug discovery, is further modified with fluoromethyl, iodo, trifluoromethoxy, and trifluoromethyl groups, making it a versatile scaffold for the development of novel therapeutic agents.

The significance of this compound lies in its potential applications across various domains of chemical biology and drug design. The incorporation of fluorine atoms, particularly in the fluoromethyl and trifluoromethoxy positions, is strategically important due to the electronic and steric effects these atoms impart. Fluorine atoms are known to enhance metabolic stability, binding affinity, and pharmacokinetic profiles of drug molecules. In particular, the fluoromethyl group can serve as a key moiety for further functionalization, enabling the synthesis of more complex derivatives with tailored biological activities.

The iodo substituent at the 4-position of the pyridine ring adds another layer of reactivity, making this compound a valuable intermediate in cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are fundamental in constructing biaryl structures, which are prevalent in many bioactive molecules. The presence of both trifluoromethoxy and trifluoromethyl groups further enhances the compound's utility as a building block, as these groups are known to improve lipophilicity and binding interactions with biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated pyridines in the development of small-molecule inhibitors and activators. For instance, studies have demonstrated that pyridines bearing electron-withdrawing groups like trifluoromethyl exhibit enhanced binding to protein targets due to their ability to modulate electronic distributions. Similarly, the fluoromethyl group has been shown to improve pharmacokinetic properties by increasing metabolic resistance. The combination of these features in 2-(Fluoromethyl)-4-iodo-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS No. 1803965-52-7) makes it an attractive candidate for further exploration.

In the context of drug discovery, this compound has been investigated for its potential as an intermediate in the synthesis of kinase inhibitors, which play a crucial role in treating cancers and inflammatory diseases. The iodine atom at the 4-position allows for facile introduction of aryl groups via cross-coupling reactions, enabling the construction of complex aromatic systems that mimic natural product scaffolds or known drug molecules. Additionally, the electron-withdrawing nature of the trifluoromethoxy and trifluoromethyl groups can enhance interactions with hydrogen bond donors or acceptors in biological targets, improving overall potency.

The utility of this compound extends beyond kinase inhibition; it has also been explored in the development of G protein-coupled receptor (GPCR) modulators. GPCRs are integral membrane proteins that mediate cellular responses to external stimuli, making them key targets for therapeutic intervention. The structural features of 2-(Fluoromethyl)-4-iodo-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS No. 1803965-52-7) can be leveraged to design ligands that selectively interact with specific GPCRs, potentially leading to treatments for neurological disorders, cardiovascular diseases, and metabolic conditions.

Recent studies have also highlighted the role of fluorinated pyridines in antiviral and antibacterial applications. The ability to fine-tune electronic properties through strategic substitution has allowed researchers to develop compounds with improved efficacy against pathogens. For example, derivatives of this scaffold have been investigated for their potential to disrupt viral protease enzymes or inhibit bacterial biofilm formation. The versatility of this compound as a starting material underscores its importance in addressing emerging infectious diseases.

The synthesis of 2-(Fluoromethyl)-4-iodo-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS No. 1803965-52-7) involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps typically include halogenation reactions to introduce the iodine atom at the 4-position, followed by nucleophilic substitution or metal-catalyzed cross-coupling reactions to incorporate fluorinated and trifluoroalkyl groups. Advances in catalytic systems have enabled more efficient and scalable syntheses, reducing costs and improving yields for industrial applications.

The safety profile of this compound is another critical consideration in its application within pharmaceutical research. While not classified as hazardous under standard regulatory guidelines, proper handling procedures must be followed to ensure worker safety during synthesis and handling. Standard laboratory practices such as use of personal protective equipment (PPE), fume hoods, and controlled environments are recommended when working with this material.

In conclusion,2-(Fluoromethyl)-4-iodo-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS No. 1803965-52-7) represents a promising scaffold for developing next-generation therapeutics across multiple disease areas. Its unique structural features—comprising fluoromethyl, iodo, trifluoromethoxy, and trifluoromethyl substituents—make it a versatile building block for medicinal chemists seeking innovative solutions for unmet medical needs. As research continues to uncover new applications for fluorinated heterocycles,this compound will undoubtedly remain at the forefront of pharmaceutical innovation.

Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk